2-Ethylbutyl 2-[[(2,3,4,5,6-pentafluorophenoxy)-phenoxyphosphoryl]amino]propanoate

Specification

• Molecular Formula: C21H23F5NO5P
• Molecular Weight: 495.4 g/mol
• IUPAC Name: 2-ethylbutyl 2-[[(2,3,4,5,6-pentafluorophenoxy)-phenoxyphosphoryl]amino]propanoate
• Standard InChI: InChI=1S/C21H23F5NO5P/c1-4-13(5-2)11-30-21(28)12(3)27-33(29,31-14-9-7-6-8-10-14)32-20-18(25)16(23)15(22)17(24)19(20)26/h6-10,12-13H,4-5,11H2,1-3H3,(H,27,29)
• Standard InChI Key: NQSOMRSHXPZDCC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)COC(=O)C(C)NP(=O)(OC1=CC=CC=C1)OC2=C(C(=C(C(=C2F)F)F)F)F

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The compound’s IUPAC name—2-ethylbutyl 2-[[(2,3,4,5,6-pentafluorophenoxy)-phenoxyphosphoryl]amino]propanoate—reflects its intricate structure. Key components include:

• Pentafluorophenoxy group: A fully fluorinated aromatic ring that enhances lipophilicity and electronic stability.

• Phosphoryl amino moiety: A phosphorus-centered group linked to an amino acid derivative (L-alanine), enabling nucleophilic reactivity.

• 2-Ethylbutyl ester: A branched alkyl chain that improves solubility in organic solvents and modulates pharmacokinetic properties.

The stereochemistry at the phosphorus and carbon centers (denoted by S configurations) is critical for its biological activity, as evidenced by its role in antiviral prodrugs.

Physicochemical Properties

• Molecular Formula: C₂₁H₂₃F₅NO₅P

• Molecular Weight: 495.4 g/mol

• Solubility: High solubility in polar aprotic solvents (e.g., dimethyl sulfoxide) but limited aqueous solubility due to the fluorinated and alkyl groups.

• Stability: The pentafluorophenoxy group confers resistance to enzymatic degradation, enhancing its utility in prodrug formulations.

Synthesis and Manufacturing

Multi-Step Organic Synthesis

The synthesis of 2-ethylbutyl 2-[[(2,3,4,5,6-pentafluorophenoxy)-phenoxyphosphoryl]amino]propanoate involves sequential phosphorylation and esterification reactions:

• Phosphorylation of L-Alanine: L-alanine reacts with phosphorus oxychloride (POCl₃) to form a phosphorylated intermediate.

• Pentafluorophenoxy Substitution: The intermediate undergoes nucleophilic substitution with pentafluorophenol, introducing the fluorinated aromatic group.

• Esterification: The phosphorylated product is esterified with 2-ethylbutanol to yield the final compound.

A patent by Gilead Sciences (US20220354873A1) highlights the use of crystallization-induced dynamic resolution to isolate the desired stereoisomer, achieving enantiomeric excess (ee) >98%. This method optimizes yield and purity, critical for pharmaceutical applications.

Analytical Characterization

• Nuclear Magnetic Resonance (NMR): ¹H and ¹⁹F NMR confirm the presence of the pentafluorophenoxy group (δ 142–148 ppm for ¹⁹F) and alkyl chain (δ 0.8–1.6 ppm for ¹H).

• Mass Spectrometry: High-resolution MS shows a molecular ion peak at m/z 495.4, consistent with the molecular formula.

Applications in Antiviral Research

Role in Prodrug Development

As a phosphoramidate prodrug, this compound masks polar phosphate groups in therapeutics, improving cell membrane permeability. Upon intracellular hydrolysis, it releases nucleoside analogs that inhibit viral RNA polymerases. For example, it is a key intermediate in Remdesivir, a broad-spectrum antiviral agent effective against RNA viruses like SARS-CoV-2.

Mechanism of Action

• Target Binding: The phosphoryl group chelates Mg²⁺ ions in viral polymerase active sites, competitively inhibiting nucleotide incorporation.

• Metabolic Activation: Intracellular esterases cleave the 2-ethylbutyl ester, releasing the active nucleoside monophosphate.

Comparative Analysis of Related Compounds

Compound Name	Molecular Formula	Key Features
Remdesivir Intermediate	C₂₁H₂₃F₅NO₅P	Identical structure; used in COVID-19 therapeutics.
2-Ethylbutyl ((S)-Perfluorophenoxy)-L-alaninate	C₂₁H₂₃F₅NO₅P	Isomeric form with altered stereochemistry; reduced antiviral efficacy.
Nitrophenoxy Analog	C₂₁H₂₃NO₈P	Nitrophenoxy substitution; lower metabolic stability.

Key Insight: The pentafluorophenoxy group’s electron-withdrawing properties enhance metabolic stability compared to nitro or trifluoromethyl analogs.

Research Findings and Future Directions

Preclinical Studies

• Antiviral Activity: In vitro assays demonstrate IC₅₀ values of 0.5–2.0 µM against Coronaviridae and Flaviviridae.

• Toxicity Profile: Low cytotoxicity (CC₅₀ > 100 µM) in human hepatocyte cells suggests favorable safety for prodrug use.

Challenges and Opportunities

• Synthetic Complexity: Multi-step synthesis and chiral resolution remain cost-prohibitive for large-scale production.

• Emerging Applications: Potential use in oncolytic virus therapy and antifungal agents is under investigation.